N'-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide

• IUPAC Name: 2-[2-[benzylsulfamoyl(ethyl)amino]ethyl]-6-methyl-1H-benzimidazole
• InChI: InChI=1S/C19H24N4O2S/c1-3-23(26(24,25)20-14-16-7-5-4-6-8-16)12-11-19-21-17-10-9-15(2)13-18(17)22-19/h4-10,13,20H,3,11-12,14H2,1-2H3,(H,21,22)
• InChI Key: BGVNQQKDPXRCPD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC1=NC2=C(N1)C=C(C=C2)C)S(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide is a chemical compound that has been synthesized for scientific research purposes. This compound is of interest due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide is not fully understood. However, it is thought to work by inhibiting certain enzymes or proteins that are involved in disease processes. It may also work by modulating the immune system or by affecting cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are both involved in the development of many diseases. It has also been shown to inhibit the growth of cancer cells and to have antimicrobial properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide in lab experiments is that it has a well-defined chemical structure, which allows for accurate dosing and reproducibility. However, one limitation is that it may have off-target effects or interact with other compounds in the cell, which could affect the interpretation of the results.

Future Directions

There are many potential future directions for research on N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide. Some possible areas of study include:
1. Further investigation of the mechanism of action to better understand how this compound works.
2. Testing the efficacy of this compound in animal models of disease to determine its potential as a therapeutic agent.
3. Developing new derivatives of this compound to improve its potency and selectivity.
4. Investigating the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
5. Exploring the use of this compound in other disease areas, such as autoimmune disorders or cardiovascular disease.
Conclusion:
In conclusion, N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide is a promising compound for scientific research due to its potential as a therapeutic agent for various diseases. Its synthesis method has been well-established, and it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. Further research is needed to fully understand its mechanism of action and to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide involves the reaction of benzylamine, ethylamine, 5-methyl-1H-benzimidazole-2-carboxylic acid, and thionyl chloride. The reaction mixture is then refluxed in chloroform, and the resulting product is purified using column chromatography.

Scientific Research Applications

N-benzyl-N-ethyl-N-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]sulfamide has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.